Cas no 12441-09-7 (anhydro-)

• Product Name: anhydro-
• CAS No: 12441-09-7
• MF: C₆H₁₂O₅
• MW: 164.156482696533
• CID: 181316
• PubChem ID: 103023
• Update Time: 2025-04-19

anhydro- Chemical and Physical Properties

Names and Identifiers

• anhydro-
• (3S)-2-(1,2-dihydroxyethyl)oxolane-3,4-diol
• 1,4-anhydro-D-glycero-hexitol
• 1,6-anhydrohexitol
• UNII-6O92ICV9RU
• Sorbitan
• D(-)-1,4-Sorbitan
• JNYAEWCLZODPBN-CTQIIAAMSA-N
• 12441-09-7
• Q898810
• 2-(hydroxymethyl)oxane-3,4,5-triol
• SCHEMBL1387

• Inchi： 1S/C6H12O5/c7-1-3(8)6-5(10)4(9)2-11-6/h3-10H,1-2H2/t3?,4?,5-,6?/m0/s1
• InChI Key： JNYAEWCLZODPBN-CTQIIAAMSA-N
• SMILES： O1CC([C@@H](C1C(CO)O)O)O

Computed Properties

• Exact Mass: 164.06846
• Monoisotopic Mass: 164.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 90.2Ų

Experimental Properties

• PSA: 90.15

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes